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Disclaimer: The detailed experimental protocols, comprehensive quantitative data (including

IC50 values and extensive field trial results), and specific proprietary details regarding the

discovery and development of Furametpyr are not fully available in the public domain. This

guide synthesizes the accessible information and provides representative experimental

methodologies and logical diagrams based on the known mechanism of action of succinate

dehydrogenase inhibitor (SDHI) fungicides.

Introduction
Furametpyr is a synthetic pyrazole carboxamide fungicide developed by the Japanese

company Sumitomo Chemical.[1] It is known by the trade name Limber and has the test code

numbers S-82658 and S-658.[1] Furametpyr is primarily utilized for the control of rice sheath

blight, a significant disease affecting rice production, caused by the fungus Rhizoctonia solani.

[1] As a member of the succinate dehydrogenase inhibitor (SDHI) class of fungicides,

Furametpyr's mode of action is the disruption of the fungal mitochondrial respiratory chain.

Discovery and Development
While specific details of the discovery and development timeline of Furametpyr are proprietary

to Sumitomo Chemical, the development of SDHI fungicides typically involves several key
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stages. The process generally begins with the screening of a large library of chemical

compounds for activity against target pathogens. Promising lead compounds, likely including

the pyrazole carboxamide scaffold, would then undergo extensive structure-activity relationship

(SAR) studies to optimize their efficacy, selectivity, and safety profile. This is followed by

process chemistry to develop a viable synthesis route, and progressively larger field trials to

evaluate performance under real-world conditions. A patent for a combination fungicide

containing Furametpyr and Captan indicates its application in controlling rice sheath blight,

suggesting a focus on this particular agricultural challenge during its development.[1]

Chemical Properties
Property Value

IUPAC Name

5-chloro-1,3-dimethyl-N-(1,1,3-trimethyl-1,3-

dihydro-2-benzofuran-4-yl)pyrazole-4-

carboxamide

Chemical Formula C₁₇H₂₀ClN₃O₂

CAS Number 123572-88-3

Molar Mass 333.82 g/mol

Class Pyrazole carboxamide fungicide

Mechanism of Action: Succinate Dehydrogenase
Inhibition
Furametpyr's fungicidal activity stems from its ability to inhibit the enzyme succinate

dehydrogenase (SDH), also known as Complex II, in the mitochondrial electron transport chain.

SDH plays a crucial role in cellular respiration by catalyzing the oxidation of succinate to

fumarate in the Krebs cycle and transferring electrons to the ubiquinone pool. By binding to the

ubiquinone-binding site (Q-site) of the SDH enzyme complex, Furametpyr blocks this electron

transfer, thereby inhibiting ATP production and ultimately leading to fungal cell death.

Signaling Pathway of SDHI Action
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Caption: Mechanism of action of Furametpyr as a succinate dehydrogenase inhibitor (SDHI).

Experimental Protocols
Detailed experimental protocols for Furametpyr are not publicly available. However, the

following sections describe representative methodologies for key experiments typically

performed for the characterization of SDHI fungicides.

In Vitro Fungicidal Activity Assay
Objective: To determine the concentration of Furametpyr that inhibits the growth of a target

fungus by 50% (EC₅₀).

Materials:

Target fungus (e.g., Rhizoctonia solani)

Potato Dextrose Agar (PDA) or other suitable growth medium

Furametpyr stock solution in a suitable solvent (e.g., DMSO)

Sterile petri dishes
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Micropipettes

Incubator

Procedure:

Prepare a series of dilutions of Furametpyr in the molten PDA medium to achieve a range of

final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). A control plate with solvent only

should also be prepared.

Pour the amended PDA into sterile petri dishes and allow to solidify.

Place a mycelial plug (e.g., 5 mm diameter) from an actively growing culture of the target

fungus onto the center of each agar plate.

Incubate the plates at an optimal temperature for the fungus (e.g., 25-28°C) for a specified

period (e.g., 48-72 hours).

Measure the diameter of the fungal colony in two perpendicular directions for each plate.

Calculate the percentage of growth inhibition for each concentration relative to the control.

Determine the EC₅₀ value by probit analysis or by plotting the percentage of inhibition

against the log of the concentration.

Succinate Dehydrogenase Inhibition Assay
Objective: To quantify the inhibitory effect of Furametpyr on the SDH enzyme activity (IC₅₀).

Materials:

Mitochondrial fraction isolated from the target fungus

Furametpyr stock solution

Assay buffer (e.g., potassium phosphate buffer, pH 7.2)

Succinate solution
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Electron acceptor (e.g., 2,6-dichlorophenolindophenol - DCPIP)

Electron mediator (e.g., phenazine methosulfate - PMS)

Spectrophotometer

Procedure:

Isolate the mitochondrial fraction from the target fungus by differential centrifugation.

Prepare a reaction mixture containing the assay buffer, mitochondrial fraction, and varying

concentrations of Furametpyr.

Pre-incubate the mixture for a short period to allow the inhibitor to bind to the enzyme.

Initiate the reaction by adding succinate and PMS.

Monitor the reduction of DCPIP by measuring the decrease in absorbance at a specific

wavelength (e.g., 600 nm) over time using a spectrophotometer.

Calculate the initial reaction rates for each concentration of Furametpyr.

Determine the IC₅₀ value by plotting the percentage of enzyme inhibition against the log of

the inhibitor concentration.

Experimental Workflow Diagram
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In Vitro Fungicidal Activity SDH Inhibition Assay Field Trials
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Statistical analysis of data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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